Cas no 1173-26-8 (Corticosterone 21-Acetate)
Corticosterone 21-Acetate structure
Corticosterone 21-Acetate Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,21-(acetyloxy)-11-hydroxy-, (11b)-
- 11Beta,21-Dihydroxy-4-Pregnene-3,20-Dione 21-Acetate
- Corticosterone 21-Acetate
- CORTICOSTERONE-21-ACETATE
- [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-Acetate
- Cort A
- Corticosterone acetate
- SKF 5654
- CORTICOSTERONE, 21-ACETATE
- KN17U0V6BL
- EINECS 214-635-8
- NSC 81764
- NSC81764
- Corticosterone 21-acetate, VETRANAL(TM), analytical standard
- Pregn-4-ene-3, 11.beta.,21-dihydroxy-, 21-acetate
- Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11beta)-
- NS00044755
- CHEBI:34141
- 11.beta.,21-Dihydroxypregn-4-ene-3,20-dione acetate
- Pregn-4-ene-3,20-dione, 11beta,21-dihydroxy-, 21-acetate
- Pregn-4-ene-3, 21-(acetyloxy)-11-hydroxy-, (11.beta.)-
- 2-((8S,9S,10R,11S,13S,14S,17S)-11-Hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
- AKOS025294137
- 11-beta,21-Dihydroxypregn-4-ene-3,20-dione acetate
- 11beta,21-Dihydroxypregn-4-ene-3,20-dione 21-acetate
- 2-((8S,9S,10R,11S,13S,14S,17S)-11-Hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthr
- Pregn-4-ene-3,20-dione, 11.beta.,21-dihydroxy-, 21-acetate
- WKQCPUMQBMFPLC-ZWFCQKKLSA-N
- Q27115843
- 21-O-Acetyl-corticosterone
- UNII-KN17U0V6BL
- AS-70575
- A803750
- Pregn-4-ene-3,20-dione, 11-beta,21-dihydroxy-, 21-acetate
- 11.beta.,20-dione acetate
- Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11b)-
- SCHEMBL635203
- Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11-beta)-
- 11-Hydroxy-3,20-dioxopregn-4-en-21-yl acetate, (11.beta.)-
- NSC-81764
- WLN: L E5 B666 OV MUTJ A1 CQ E1 FV1OV1
- 4-Pregnen-11.beta.,21-diol-3,20-dione-21-acetate
- BRN 3225312
- Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11.beta.)-
- DTXSID301020284
- 1173-26-8
- T70121
- Corticosterone 21-acetate
- 11beta,21-Dihydroxypregn-4-ene-3,20-dione acetate
- 11beta,21-Dihydroxy-4-pregnene-3,20-dione 21-acetate
- 11-Hydroxy-3,20-dioxopregn-4-en-21-yl acetate, (11beta)-
- 4-08-00-02907 (Beilstein Handbook Reference)
- 4-Pregnen-11beta,21-diol-3,20-dione-21-acetate
- Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11-beta)-(9CI)
- +Expand
-
- MFCD00010482
- WKQCPUMQBMFPLC-ZWFCQKKLSA-N
- 1S/C23H32O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h10,16-19,21,26H,4-9,11-12H2,1-3H3/t16-,17-,18+,19-,21+,22-,23-/m0/s1
- O([H])[C@@]1([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])(C(C([H])([H])OC(C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])[C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])C3=C([H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@]21[H])=O
- 3225312
Computed Properties
- 388.22500
- 1
- 5
- 4
- 388.22497412g/mol
- 28
- 739
- 0
- 7
- 0
- 0
- 0
- 1
- 2.5
- 15
- 0
- 80.7
Experimental Properties
- 3.23750
- 80.67000
- 2538
- 1.6120 (estimate)
- 434.19°C (rough estimate)
- 147.0 to 152.0 deg-C
- Not determined
- Not determined
- 1.0775 (rough estimate)
Corticosterone 21-Acetate Price
Corticosterone 21-Acetate Related Literature
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1. Synthesis of 1α-hydroxycorticosteroneDavid E. Kime J. Chem. Soc. Perkin Trans. 1 1975 2371
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2. Synthesis of 11-deoxy-18-hydroxycorticosterone and 18-hydroxycorticosterone 21-acetatesDerek H. R. Barton,Michael J. Day,Robert H. Hesse,Maurice M. Pechet J. Chem. Soc. Perkin Trans. 1 1975 2252
-
3. 18-Substituted steroids. Part 5. Further studies on the synthesis of 11β,18,21-trihydroxypregn-4-ene-3,20-dione (‘18-hydroxycorticoster-one’)David N. Kirk,Christopher J. Slade J. Chem. Soc. Perkin Trans. 1 1980 2591
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4. 593. Steroids. Part V. Partial synthesis of 9: 11-anhydrocorticosterone acetate [21-acetoxypregna-4: 9(11)-diene-3: 20-dione]R. Casanova,C. W. Shoppee,G. H. R. Summers J. Chem. Soc. 1953 2983
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J. K. Norymberski J. Chem. Soc. 1956 517
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6. 721. Modified steroid hormones. Part XI. 16α-methyldeoxy-corticosterone acetateVladimir Petrow,David M. Williamson J. Chem. Soc. 1959 3595
-
7. Improved syntheses of aldosteroneDerek H. R. Barton,Nilaj K. Basu,Michael J. Day,Robert H. Hesse,Maurice M. Pechet,Alvin N. Starratt J. Chem. Soc. Perkin Trans. 1 1975 2243
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8. Index of subjects, 1975
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Jeremy Robertson,Jayasheela Pillai,Rachel K. Lush Chem. Soc. Rev. 2001 30 94
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Neeraj Singh,Judith Taibon,Stephan Pongratz,Christian Geletneky RSC Adv. 2021 11 23627
1173-26-8 (Corticosterone 21-Acetate) Related Products
- 302-23-8(17A-acetoxyprogesterone)
- 434-05-9(Methenolone acetate)
- 630-56-8(17A-hydroxyprogesterone hexanoate)
- 1449-61-2(Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-)
- 2224-33-1(Vinyltris(methylethylketoximino)silane)
- 50-03-3(Hydrocortisone acetate)
- 50-04-4(Cortisone acetate)
- 56-47-3(21-(acetyloxy)-pregn-4-ene-3,20-dione)
- 71-58-9(Medroxyprogesterone 17-acetate)
- 1045-69-8(Testosterone acetate)
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